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Compound of Interest

Compound Name: Anavenol

Cat. No.: B3424558

Notice: Following a comprehensive review of scientific literature and chemical databases, it has
been determined that detailed pharmacological data for Anavenol (also known as [3-
Naphthoxyethanol) is largely unavailable in the public domain. The information that exists is
primarily historical, dating back to the mid-20th century, and focuses on its application as a
veterinary anesthetic. There is a significant lack of modern, in-depth research regarding its
receptor binding affinities, specific molecular mechanisms of action, and associated signaling
pathways.

Therefore, the creation of a detailed technical guide with quantitative data tables and signaling
pathway diagrams, as requested, is not feasible based on currently accessible information.
This document summarizes the limited information available.

Introduction

Anavenol, with the chemical name 2-(2-Naphthoxy)ethanol or 3-Naphthoxyethanol, is a
compound historically used in veterinary medicine. Its primary application was as a general
anesthetic, particularly for horses[1]. It was often formulated in combination with other agents,
such as the barbiturate thialbarbitone ("Kemithal"), to produce a balanced anesthetic effect
characterized by an ascending type of anesthesia, where the trunk and limbs are affected
before the head and neck reflexes. Despite its historical use, Anavenol has not been the
subject of extensive modern pharmacological investigation.

Chemical and Physical Properties
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A summary of the basic chemical identifiers and properties for Anavenol is provided below.

Property Value Reference
IUPAC Name 2-(naphthalen-2-yloxy)ethanol [2]
Synonyms Anavenol, B-Naphthoxyethanol  [2][3]

CAS Number 93-20-9 [2]
Molecular Formula C12H1202 [2]
Molecular Weight 188.22 g/mol [2][3]

Pharmacological Profile

Detailed information on the pharmacological profile of Anavenol is sparse. The available
literature and database entries lack specific data on receptor binding affinities (e.g., Ki, Ka, ICso
values) and pharmacokinetics.

3.1 Mechanism of Action

The precise molecular mechanism of action for Anavenol is not well-established in the
scientific literature.

 |tis generally described as a central nervous system (CNS) depressant, consistent with its
use as an anesthetic[4].

e One vendor, MedChemExpress, suggests that a related compound (NAP-1) may enhance
inhibitory currents by binding to a specific site on the GABAa receptor, resulting in a narcotic
effect[5]. However, primary research directly linking Anavenol to the GABAa receptor with
quantitative binding data is not available.

» Another source posits that its targets are neuronal receptors and ion channels involved in
pain perception and sedation, though specific receptors are not named[4].

Due to the lack of defined molecular targets and pathways, no signaling pathway diagrams can
be accurately generated.
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3.2 Pharmacokinetics

No formal pharmacokinetic studies detailing the absorption, distribution, metabolism, and
excretion (ADME) of Anavenol in any species are available in the reviewed literature.

3.3 Pharmacodynamics

The primary pharmacodynamic effect described is general anesthesia in horses[1]. The
combination product "Anavenol K" (with Kemithal) was noted for producing smooth induction
of anesthesia for both long and short surgical procedures in large animals.

Receptor Binding Affinity

A thorough search for receptor binding affinity data for Anavenol yielded no results. There are
no published studies presenting quantitative data (e.g., dissociation constants, inhibition
constants) for the binding of Anavenol to any specific CNS or peripheral receptors.

Experimental Protocols

The absence of primary research literature detailing the pharmacological investigation of
Anavenol means that no established experimental protocols for receptor binding assays,
functional assays, or in vivo pharmacological studies can be provided.

Conclusion

Anavenol (3-Naphthoxyethanol) is a compound with a history of use as a veterinary
anesthetic. However, there is a profound lack of modern scientific research into its
pharmacology. The core requirements for an in-depth technical guide—including quantitative
receptor binding data, detailed experimental methodologies, and elucidated signaling pathways
—cannot be met as this information does not appear to be publicly available. Further research
would be required to characterize its pharmacological profile according to contemporary
scientific standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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